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Compound of Interest

Compound Name: 10Z-Vitamin K2-d7

Cat. No.: B1154646 Get Quote

Essential Safety and Handling Guide for 10Z-
Vitamin K2-d7
This guide provides immediate and essential safety, logistical, and operational information for

researchers, scientists, and drug development professionals handling 10Z-Vitamin K2-d7. The

following procedures are based on established safety protocols for Vitamin K2 compounds,

which are considered a close surrogate for the deuterated form in the absence of a specific

Safety Data Sheet (SDS).

I. Personal Protective Equipment (PPE) and
Immediate Safety Measures
When handling 10Z-Vitamin K2-d7, a comprehensive approach to personal safety is

paramount. The following personal protective equipment is mandatory to minimize exposure

and ensure a safe laboratory environment.

Core PPE Requirements:

Eye and Face Protection: Wear ANSI Z87.1 compliant safety glasses with side shields.[1]

For operations with a risk of splashing or aerosol generation, a face shield should be used in

conjunction with safety goggles.[2][3]
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Hand Protection: Chemical-resistant gloves are required. Nitrile rubber, butyl rubber, or

polychloroprene gloves are suitable for handling dry solids.[1][4] Always inspect gloves for

degradation before use and wash hands thoroughly after removal.[1]

Body Protection: A laboratory coat is required to protect clothing and skin.[2] For tasks with a

higher risk of contamination, a P.V.C. apron or coveralls should be considered.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, a particulate

respirator should be worn.[1] For work in poorly ventilated areas, a self-contained breathing

apparatus may be necessary.[4]

Emergency First Aid:

Inhalation: If dust is inhaled, move the individual to fresh air. Encourage them to blow their

nose to clear the nasal passages.[1] If irritation or discomfort persists, seek medical

attention.[1][5]

Skin Contact: Should the compound come into contact with skin, flush the affected area with

running water and soap if available.[1][5] Seek medical attention if irritation develops.[1][5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes.[1] Seek medical attention if irritation continues.[1]

Ingestion: If swallowed, give a glass of water.[1][5] First aid is not generally required, but if in

doubt, contact a poison information center or a doctor.[1][5]

II. Quantitative Data for Vitamin K2 (MK-7)
The following table summarizes key quantitative data for Vitamin K2 (MK-7), which serves as a

reference for 10Z-Vitamin K2-d7.
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Property Value

Chemical Formula C46H57D7O2

Molecular Weight 656.06 g/mol

Appearance Yellow crystals or oily liquid

Solubility
Insoluble in water. Very soluble in diethyl ether,

chloroform, and hexane.

Vapor Pressure Negligible

Acute Oral Toxicity (LD50) > 2000 mg/kg (mouse)

NOAEL (90-day oral, rats) 10 mg/kg body weight/day

Data is for Vitamin K2 (MK-7) and Vitamin K2 (MK-7)-d7 where specified.

III. Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Handling and Storage:

General Handling: Avoid all personal contact, including inhalation of dust.[1] Use in a well-

ventilated area, preferably within a fume hood when handling powders.[3] Do not eat, drink,

or smoke in the handling area.[5]

Storage: Store in original, tightly sealed, and clearly labeled containers.[1][5] Keep in a cool,

dry place, protected from light and moisture.[1][6] Decomposes in sunlight and is destroyed

by solutions of alkali hydroxides.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and reducing

agents.[1][6]

Spill Management:
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Minor Spills: For small spills, clean up immediately.[1] Use dry clean-up procedures to avoid

generating dust.[5] Wear appropriate PPE, including impervious gloves and safety glasses.

[5] Collect the spilled material in a labeled container for disposal.[5]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[1][5] Control all ignition sources.[4] Contain the spill with inert materials like sand or earth.[4]

Disposal Plan:

All waste materials must be handled in accordance with local, state, and federal regulations.[1]

Unused Product: If recycling is not an option, the material should be disposed of by a

licensed professional waste disposal service.[1][7]

Contaminated Materials: Any materials, such as absorbents or PPE, that come into contact

with the compound should be collected in a sealed, labeled container and disposed of as

hazardous waste.

IV. Experimental Workflow and Signaling Pathway
Experimental Workflow for Handling 10Z-Vitamin K2-d7

The following diagram outlines a standard workflow for safely handling 10Z-Vitamin K2-d7 in a

laboratory setting, from preparation to disposal.
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Safe Handling Workflow for 10Z-Vitamin K2-d7
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Vitamin K2 Signaling Pathway

Vitamin K2 is a crucial cofactor for the enzyme γ-glutamyl carboxylase, which is essential for

the activation of various proteins. This diagram illustrates the role of Vitamin K2 in the

carboxylation of proteins such as Osteocalcin and Matrix Gla Protein (MGP).
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Role of Vitamin K2 in Protein Carboxylation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ingentaconnect.com/content/ben/lddd/2023/00000020/00000010/art00005
https://www.ingentaconnect.com/content/ben/lddd/2023/00000020/00000010/art00005
https://www.labmanager.com/ten-tips-for-handling-hazardous-chemicals-in-a-lab-29268
https://afd.calpoly.edu/ehs/docs/sop_lab_use_of_chemicals.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11049418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11049418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9237441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9237441/
https://www.ncbi.nlm.nih.gov/sites/books/NBK55872/
https://www.ncbi.nlm.nih.gov/sites/books/NBK55872/
https://www.healthline.com/nutrition/vitamin-k2
https://www.benchchem.com/product/b1154646#personal-protective-equipment-for-handling-10z-vitamin-k2-d7
https://www.benchchem.com/product/b1154646#personal-protective-equipment-for-handling-10z-vitamin-k2-d7
https://www.benchchem.com/product/b1154646#personal-protective-equipment-for-handling-10z-vitamin-k2-d7
https://www.benchchem.com/product/b1154646#personal-protective-equipment-for-handling-10z-vitamin-k2-d7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1154646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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